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Compound of Interest

Compound Name: Clorofene

Cat. No.: B1669242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Chlorophene (o-benzyl-p-

chlorophenol), a phenolic disinfectant, for use in hospital settings. This document details its

antimicrobial efficacy, mechanism of action, and protocols for evaluating its performance

against nosocomial pathogens.

Introduction
Chlorophene, chemically identified as o-benzyl-p-chlorophenol, is a broad-spectrum germicide

utilized in various disinfectant formulations for healthcare environments.[1][2] As a member of

the phenolic group of disinfectants, it is effective against a range of microorganisms, including

bacteria and fungi.[3] Products containing o-benzyl-p-chlorophenol are registered for use as

disinfectants, fungicides, tuberculocides, sanitizers, and virucides in medical and industrial

settings.

Antimicrobial Spectrum and Efficacy
Chlorophene exhibits a broad spectrum of activity against bacteria, particularly Gram-positive

cocci, as well as yeasts and molds.[3] Phenolic compounds, in general, are also effective

against enveloped viruses. The efficacy of chlorophene is influenced by its concentration,

contact time, and the presence of organic matter.

Table 1: Summary of Antimicrobial Efficacy of Phenolic Compounds
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Microorganism Type General Efficacy Notes

Gram-positive Bacteria Effective

Phenolics are known to be

particularly effective against

Gram-positive bacteria.

Gram-negative Bacteria Moderately Effective

Higher concentrations or

longer contact times may be

required.

Fungi (Yeasts and Molds) Effective
Demonstrates fungicidal

properties.

Enveloped Viruses Effective

The lipid envelope is

susceptible to disruption by

phenolic compounds.

Non-enveloped Viruses Less Effective
Generally more resistant to

phenolic disinfectants.

Mycobacteria Moderately Effective
Some phenolic formulations

show tuberculocidal activity.

Clostridium difficile spores Generally Ineffective

Phenolic compounds are not

typically considered sporicidal.

[4]

Note: Specific quantitative data for o-benzyl-p-chlorophenol against a wide range of

nosocomial pathogens is not extensively available in the public domain. The efficacy should be

validated for specific formulations and intended uses.

Mechanism of Action
The primary antimicrobial mechanism of phenolic compounds like chlorophene involves the

disruption of the bacterial cell membrane. This leads to increased permeability and leakage of

intracellular components, ultimately resulting in cell death.

At a molecular level, the lipophilic nature of the benzyl group facilitates the partitioning of the

molecule into the lipid-rich bacterial membrane.[5] The phenolic hydroxyl group can then

interact with and denature essential membrane proteins, disrupting cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Chlorophene as a
Hospital Disinfectant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669242#application-of-clorofene-as-a-disinfectant-
in-hospital-settings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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